3-[(1,1-Dioxido-1,2-benzisothiazol-3-YL)amino]-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: 3-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C10H7N3O3S3/c14-8-5-18-10(17)13(8)11-9-6-3-1-2-4-7(6)19(15,16)12-9/h1-4H,5H2,(H,11,12)
• InChI Key: LPTLUGFAYUQECV-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(=S)S1)NC2=NS(=O)(=O)C3=CC=CC=C32
• Molecular Formula: C10H7N3O3S3
• Molecular Weight: 313.4 g/mol

Description

“3-[(1,1-Dioxido-1,2-benzisothiazol-3-YL)amino]-2-thioxo-1,3-thiazolidin-4-one” is a chemical compound with the molecular formula C10H7N3O3S3 and a molecular weight of 313.38. It is related to the class of molecules called isothiazolinones.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H7N3O3S3/c11-8 (12)5-15-9-6-3-1-2-4-7 (6)16 (13,14)10-9/h1-4H,5H2, (H,11,12). This code provides a detailed description of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 313.38. More specific physical and chemical properties such as melting point, boiling point, and solubility are not available in the current literature.

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis, chemical reactivity, and biological activity. Given the activity of related compounds, it could be of interest in the study of apoptosis and other biological processes.

Synthesis routes and methods

Procedure details

To a solution of o-sulfobenzimide (5.00 g) in dioxane (20 ml) were added thionyl chloride (7.5 ml) and dimethylformamide (0.25 ml), and the mixture was stirred overnight at 110° C. The reaction mixture was concentrated under reduced pressure, and to the residue was added toluene (20 ml) to give 3-chloro-1,2-benzisothiazole 1,1-dioxide (3.77 g) as crystals. The obtained 3-chloro-1,2-benzisothiazole 1,1-dioxide (3.77 g) was dissolved in dioxane (20 ml), 3-aminorhodanine (2.77 g) was added thereto, and the mixture was stirred at 110° C. for 1 hr. The reaction mixture was concentrated under reduced pressure, and to the residue was added chloroform (20 ml) to give 3-[(4-oxo-2-thioxothiazolidin-3-yl)amino]-1,2-benzisothiazole 1,1-dioxide (3.56 g).